Cas no 1160260-82-1 (2-(2,5-Dimethyl-3-thienyl)-6-methylquinoline-4-carbonyl chloride)

• Product Name: 2-(2,5-Dimethyl-3-thienyl)-6-methylquinoline-4-carbonyl chloride
• CAS No: 1160260-82-1
• MF: C₁₇H₁₄ClNOS
• MW: 315.817162036896
• MDL: MFCD03421132
• CID: 4682451
• Update Time: 2025-07-19

2-(2,5-Dimethyl-3-thienyl)-6-methylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-DIMETHYL-3-THIENYL)-6-METHYLQUINOLINE-4-CARBONYL CHLORIDE
• 2-(2,5-dimethylthiophen-3-yl)-6-methylquinoline-4-carbonyl chloride
• STL197401
• BBL014992
• R7055
• 4-quinolinecarbonyl chloride, 2-(2,5-dimethyl-3-thienyl)-6-methyl-
• 2-(2,5-Dimethyl-3-thienyl)-6-methylquinoline-4-carbonyl chloride

• MDL： MFCD03421132
• Inchi： 1S/C17H14ClNOS/c1-9-4-5-15-13(6-9)14(17(18)20)8-16(19-15)12-7-10(2)21-11(12)3/h4-8H,1-3H3
• InChI Key： QWBGWMPVSKCONZ-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C2C=C(C)SC=2C)=NC2C=CC(C)=CC=21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 404
• Topological Polar Surface Area: 58.2

Additional information on 2-(2,5-Dimethyl-3-thienyl)-6-methylquinoline-4-carbonyl chloride

Comprehensive Overview of 2-(2,5-Dimethyl-3-thienyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160260-82-1)

2-(2,5-Dimethyl-3-thienyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160260-82-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique quinoline and thienyl structural motifs, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a carbonyl chloride functional group, makes it a versatile building block for further chemical modifications.

The growing interest in heterocyclic compounds like 2-(2,5-Dimethyl-3-thienyl)-6-methylquinoline-4-carbonyl chloride is driven by their potential applications in drug discovery and optoelectronic materials. Researchers are particularly intrigued by its ability to act as a precursor for fluorescent probes and photoactive materials, which are essential in developing next-generation sensors and organic light-emitting diodes (OLEDs). The compound’s CAS No. 1160260-82-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

One of the most discussed topics in recent years is the role of quinoline derivatives in medicinal chemistry. 2-(2,5-Dimethyl-3-thienyl)-6-methylquinoline-4-carbonyl chloride has been explored for its potential in designing kinase inhibitors and antimicrobial agents. Its structural framework allows for precise interactions with biological targets, making it a valuable tool for researchers investigating structure-activity relationships (SAR). This aligns with the broader trend of optimizing small-molecule therapeutics for personalized medicine.

In the realm of material science, the compound’s thienyl moiety contributes to its electron-rich properties, which are crucial for developing conductive polymers and organic semiconductors. With the rise of green chemistry and sustainable technologies, scientists are increasingly focusing on eco-friendly synthesis routes for such compounds. Searches for CAS 1160260-82-1 synthesis and applications have surged, indicating a demand for innovative methodologies to produce this compound efficiently.

Another area of interest is the compound’s potential in catalysis and ligand design. Its carbonyl chloride group enables facile conjugation with nucleophiles, making it a candidate for constructing metal-organic frameworks (MOFs) and catalytic complexes. This versatility has led to its inclusion in studies exploring catalytic C-H activation and cross-coupling reactions, which are pivotal in modern synthetic chemistry.

From a commercial perspective, 2-(2,5-Dimethyl-3-thienyl)-6-methylquinoline-4-carbonyl chloride is often sourced by laboratories and industries engaged in high-value chemical synthesis. Its CAS No. 1160260-82-1 is a key identifier for procurement and regulatory compliance, ensuring traceability and quality control. The compound’s stability and reactivity profile make it a preferred choice for custom synthesis projects, particularly in the pharmaceutical and agrochemical sectors.

In conclusion, 2-(2,5-Dimethyl-3-thienyl)-6-methylquinoline-4-carbonyl chloride (CAS No. 1160260-82-1) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from drug development to advanced materials, underscore its importance in contemporary research. As scientific inquiries into heterocyclic chemistry and functional materials continue to expand, this compound is poised to remain a focal point of exploration and discovery.